Cas no 2167051-22-9 (5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid)

• Product Name: 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid
• CAS No: 2167051-22-9
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 6357119
• PubChem ID: 165517932
• Update Time: 2025-05-20

5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid
• EN300-1586678
• 5-[3-(aminomethyl)phenyl]-1,2-thiazole-3-carboxylic acid
• 2167051-22-9

• Inchi： 1S/C11H10N2O2S/c12-6-7-2-1-3-8(4-7)10-5-9(11(14)15)13-16-10/h1-5H,6,12H2,(H,14,15)
• InChI Key： KUVIWLCDPIKUSA-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)O)=N1)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 104Ų

Additional information on 5-3-(aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid

5-3-(Aminomethyl)phenyl-1,2-thiazole-3-carboxylic Acid: A Comprehensive Overview

5-3-(Aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid, also known by its CAS registry number 2167051-22-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule comprises a thiazole ring system, a phenyl group substituted with an aminomethyl group, and a carboxylic acid moiety. These structural features contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 5-3-(Aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid involves a series of well-established organic reactions. The starting material typically includes a thiazole derivative, which undergoes substitution or coupling reactions to introduce the phenyl and aminomethyl groups. The carboxylic acid group is often introduced via oxidation or hydrolysis steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, making it more accessible for research and development purposes.

Recent studies have highlighted the potential of 5-3-(Aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid as a promising candidate in the field of pharmacology. Researchers have explored its activity against various enzymes and receptors, suggesting its potential role in treating conditions such as inflammation, neurodegenerative diseases, and cancer. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. Additionally, its ability to modulate gamma-amino butyric acid (GABA) receptors has raised interest in its potential use as an anxiolytic agent.

The pharmacokinetic properties of 5-3-(Aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid have also been investigated in preclinical models. Studies indicate that this compound has favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. However, further research is needed to fully understand its metabolism, distribution, and excretion in humans.

In terms of toxicity profiles, recent studies have shown that 5-3-(Aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid exhibits low toxicity at therapeutic doses in animal models. This makes it a safer option compared to some other thiazole derivatives that have been associated with hepatotoxicity or nephrotoxicity. Nonetheless, long-term safety studies are required to confirm its suitability for chronic use.

The development of analogs and derivatives of 5-3-(Aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid is an active area of research. Scientists are exploring modifications to the phenyl ring and the aminomethyl group to enhance its pharmacological properties further. For example, substituting the phenyl group with electron-withdrawing or donating groups has been shown to modulate the compound's activity against specific targets.

In conclusion, 5-3-(Aminomethyl)phenyl-1,2-thiazole-3-carboxylic acid, with its unique structure and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound holds the promise of contributing significantly to the development of novel drugs for various medical conditions.